Cas no 15310-76-6 (N-(Aminocarbonyl)benzenesulfonamide)

• Product Name: N-(Aminocarbonyl)benzenesulfonamide
• CAS No: 15310-76-6
• MF: C₁₁H₈INS
• MW: 313.157393455505
• CID: 214482
• Update Time: 2024-01-26

N-(Aminocarbonyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(Aminocarbonyl)benzenesulfonamide
• Benzenamine, 4-iodo-N-(2-thienylmethylene)-
• 4-iodo-N-methyl-2',4'-dinitro-6'-trifluoromethyldiphenylamine
• 4-iodo-N-thiophen-2-ylmethylene-aniline
• NSC 102192
• 4-IODO-N-(2-THIENYLMETHYLENE)ANILINE
• 4-Iodo-N-(2-thienylmethylene)benzenamine
• (E)-4-Iodo-N-(thiophen-2-ylMethylene)aniline

• Inchi： 1S/C11H8INS/c12-9-3-5-10(6-4-9)13-8-11-2-1-7-14-11/h1-8H
• InChI Key： AXXRFOLDVVCDEN-UHFFFAOYSA-N
• SMILES： C1(N=CC2SC=CC=2)=CC=C(I)C=C1

Computed Properties

• Exact Mass: 312.94200
• Monoisotopic Mass: 312.942213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 384.8°Cat760mmHg
• Flash Point: 186.5°C
• Refractive Index: 1.68
• Solubility: Almost insoluble (0.026 g/l) (25 º C),
• PSA: 40.60000
• LogP: 4.10330